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Compound of Interest

Compound Name: 4-Methylstilbene

CAS No.: 1657-45-0

Cat. No.: B168049

Get Quote

Executive Summary: The Technical Context of 4-
Methylstilbene
4-Methylstilbene (4-MS), specifically its trans-isomer (CAS: 1860-17-9), is a critical organic

semiconductor and intermediate used in three distinct high-precision fields: organic scintillation,

optoelectronic materials (OLEDs), and pharmacophore synthesis (stilbenoid analogs).

Unlike common reagents, 4-MS exhibits significant photochromic instability. Upon exposure to

UV light, the thermodynamically stable trans-isomer undergoes photocyclization or

isomerization to the cis-form. This shift drastically alters its fluorescence quantum yield and

crystal packing efficiency, rendering it useless for scintillation or precise crystallographic

applications.

Therefore, sourcing 4-MS is not merely a purchasing transaction but a chain-of-custody

challenge. This guide outlines the procurement strategy, supplier landscape, and the

mandatory "Self-Validating" quality control protocols required to ensure experimental integrity.

Procurement Strategy: Defining the Grade
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Commercial 4-MS is rarely labeled explicitly as "Scintillation Grade" in general catalogs.

Researchers must select the purity grade based on the downstream application.

Table 1: Application-Specific Purity Requirements
Application Required Purity

Critical Impurity
Limits

Recommended
Sourcing Channel

Scintillation /

Radiation Detection

>99.5% (Zone

Refined)

Anthracene-like

impurities <1 ppm;

cis-isomer <0.1%

Specialized Crystal

Growers or Custom

Purification

OLED / Material

Science
>99.0% (Sublimed)

Trace metals <10

ppm; Halogens <5

ppm

Tier 1 Fine Chemical

Suppliers (e.g., TCI,

Sigma)

Medicinal Chemistry

(Synthesis)
>97.0%

Isomeric mixtures

acceptable (if re-

purified)

Bulk Building Block

Suppliers (e.g., BLD,

Oakwood)

Commercial Supplier Landscape
The market is divided into Catalog Suppliers (reliable, small-scale) and Bulk/Industrial

Suppliers (variable quality, large-scale).

A. Tier 1: Validated Catalog Suppliers (High Reliability)
These vendors provide Certificate of Analysis (CoA) with confirmed H-NMR and GC data.

Recommended for benchmarking and critical material science.

TCI Chemicals (Tokyo Chemical Industry)

Product Code: M1492[1][2][3]

Spec: >98.0% (GC)[2][3]

Notes: TCI is a primary manufacturer of stilbene derivatives. Their packaging usually

excludes light (amber glass), minimizing trans-to-cis degradation during storage.

Thermo Scientific Chemicals (formerly Alfa Aesar)
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Availability: Global distribution.[4]

Notes: Often supplies 4-MS as a "building block," meaning researchers using it for

scintillation may need to perform a recrystallization step.

Merck (Sigma-Aldrich)

Role: The standard for reference materials.

Notes: High cost per gram, but essential for establishing the "Gold Standard" reference

peak in HPLC/GC assays.

B. Tier 2: Building Block Suppliers (Synthesis Focused)
Cost-effective for medicinal chemistry where the compound will be reacted further.

BLD Pharm: Strong presence in stilbenoid building blocks.

Oakwood Chemical: US-based, often stocks larger quantities (25g+).

C. Tier 3: Scintillation Specialists (Crystal Growth)
For radiation detection, purchasing powder is often insufficient. You may need solution-grown

crystals.[5]

Inrad Optics / Eljen Technology (Analogs): While they focus on pure trans-stilbene, these

specialized optical fabrication houses can often accept custom orders for doped or derivative

stilbene crystal growth (e.g., 4-MS doped systems) if the project scale warrants it.

Technical Validation: The Self-Validating System
Never assume the label purity is the current purity. 4-MS degrades. You must implement a

Receipt Validation Protocol.

Diagram 1: The Validation Workflow
The following decision tree illustrates the logic for accepting or rejecting a batch of 4-
Methylstilbene.
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Shipment Receipt
(Amber Bottle Check)

Visual Inspection
(Crystalline vs. Yellowing)

Melting Point Test
(Target: 118-122°C)

H-NMR Spectroscopy
(Coupling Constant Check)

Is J-coupling > 16 Hz?

Release for Experiment

Yes (Trans)

Recrystallize / Sublime

No (Cis present)

Click to download full resolution via product page

Figure 1: Quality Control workflow ensuring isomeric purity before experimental use.

Protocol 1: Isomeric Verification via H-NMR
The most critical impurity is the cis-isomer.

Solvent: Dissolve 10 mg in CDCl₃.

Target: Observe the vinylic protons (–CH=CH–).

Criterion:
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Trans-4-MS: Appears as a doublet with a coupling constant (

) of 16.0–16.5 Hz.

Cis-4-MS: Appears with a smaller

value of ~12.0 Hz.

Action: If the 12 Hz peaks are integrated >1%, the material requires recrystallization from

ethanol/hexane in the dark.

Protocol 2: Scintillation Purity (PSD Check)
For radiation physics, chemical purity does not equal optical purity.

Setup: Dissolve 4-MS in a liquid scintillator base (e.g., LAB or Xylene) or grow a small seed

crystal.

Excitation: Expose to a Cs-137 gamma source.

Measurement: Measure the Pulse Shape Discrimination (PSD) Figure of Merit (FoM).

Logic: Impurities (oxidation products) create "trapping centers" that degrade the delayed

fluorescence component, ruining the neutron/gamma discrimination capability.

Handling & Storage: The "Dark Room" Rule
The primary cause of 4-MS degradation is [2+2] photocycloaddition or E-Z isomerization.

Diagram 2: Degradation Pathway
Understanding the enemy: Light.
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Figure 2: The photochemical instability of 4-Methylstilbene requiring dark storage.

Storage Protocol:

Container: Amber borosilicate glass vials wrapped in aluminum foil.

Atmosphere: Argon backfill is recommended to prevent oxidative yellowing over months.

Temperature: Store at <15°C. While stable at room temp, cooler temps reduce the rate of

oxidative degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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